Cas no 922100-15-0 (2-2-(4-chlorobenzenesulfonamido)-1,3-thiazol-4-yl-N-(2,6-difluorophenyl)methylacetamide)

• Product Name: 2-2-(4-chlorobenzenesulfonamido)-1,3-thiazol-4-yl-N-(2,6-difluorophenyl)methylacetamide
• CAS No: 922100-15-0
• MF: C₁₈H₁₄ClF₂N₃O₃S₂
• MW: 457.901867389679
• CID: 6013162
• PubChem ID: 16827147
• Update Time: 2025-10-28

2-2-(4-chlorobenzenesulfonamido)-1,3-thiazol-4-yl-N-(2,6-difluorophenyl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-2-(4-chlorobenzenesulfonamido)-1,3-thiazol-4-yl-N-(2,6-difluorophenyl)methylacetamide
• 2-[2-[(4-chlorophenyl)sulfonylamino]-1,3-thiazol-4-yl]-N-[(2,6-difluorophenyl)methyl]acetamide
• AKOS024639204
• 922100-15-0
• 2-[2-(4-chlorobenzenesulfonamido)-1,3-thiazol-4-yl]-N-[(2,6-difluorophenyl)methyl]acetamide
• 2-(2-(4-chlorophenylsulfonamido)thiazol-4-yl)-N-(2,6-difluorobenzyl)acetamide
• F2322-0283

• Inchi： 1S/C18H14ClF2N3O3S2/c19-11-4-6-13(7-5-11)29(26,27)24-18-23-12(10-28-18)8-17(25)22-9-14-15(20)2-1-3-16(14)21/h1-7,10H,8-9H2,(H,22,25)(H,23,24)
• InChI Key： OUMFMOBATQDYHC-UHFFFAOYSA-N
• SMILES： C(NCC1=C(F)C=CC=C1F)(=O)CC1=CSC(NS(C2=CC=C(Cl)C=C2)(=O)=O)=N1

Computed Properties

• Exact Mass: 457.0133177g/mol
• Monoisotopic Mass: 457.0133177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 125Ų

Additional information on 2-2-(4-chlorobenzenesulfonamido)-1,3-thiazol-4-yl-N-(2,6-difluorophenyl)methylacetamide

Introduction to Compound with CAS No. 922100-15-0 and Its Applications in Modern Chemical Biology

Compound with the CAS number 922100-15-0 is a sophisticated organic molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. The product name, 2-2-(4-chlorobenzenesulfonamido)-1,3-thiazol-4-yl-N-(2,6-difluorophenyl)methylacetamide, encapsulates a complex structural framework that combines various functional groups, making it a promising candidate for further exploration in drug discovery and molecular imaging.

The structural motif of this compound features a thiazole core, which is a well-known scaffold in medicinal chemistry due to its presence in numerous bioactive natural products and synthetic drugs. The thiazole ring is further substituted with a chlorobenzene sulfonamide moiety and an N-(2,6-difluorophenyl)methylacetamide group, which introduces unique electronic and steric properties to the molecule. These modifications not only enhance the compound's solubility and bioavailability but also modulate its interaction with biological targets.

In recent years, there has been a surge in research focused on developing novel therapeutics targeting inflammation and immunomodulation. The sulfonamide group in this compound is particularly relevant in this context, as sulfonamides have been widely used in the development of anti-inflammatory agents. For instance, derivatives of sulfonamides have shown efficacy in inhibiting enzymes such as COX-2 and LOX, which are key players in the inflammatory cascade. The presence of the chlorobenzene ring may further enhance the compound's binding affinity to these targets by providing additional hydrophobic interactions.

The N-(2,6-difluorophenyl)methylacetamide moiety adds another layer of complexity to the molecule. Fluorinated aromatic rings are frequently incorporated into drug molecules due to their ability to improve metabolic stability and binding affinity. In particular, 2,6-difluorophenyl groups have been shown to enhance the potency of several pharmacological agents by increasing their lipophilicity and reducing their susceptibility to enzymatic degradation. This feature makes the compound a valuable tool for developing next-generation therapeutics with improved pharmacokinetic profiles.

Recent studies have also highlighted the potential of thiazole derivatives as antimicrobial agents. The thiazole core is known to exhibit broad-spectrum antimicrobial activity by interfering with essential bacterial metabolic pathways. The specific substitution pattern in our compound may further enhance its antimicrobial properties by targeting unique bacterial enzymes or receptors. This opens up exciting possibilities for developing novel antibiotics that can combat drug-resistant strains of bacteria.

Beyond its antimicrobial potential, this compound may also find applications in other therapeutic areas such as cancer therapy. Thiazole derivatives have been investigated for their ability to induce apoptosis in cancer cells by disrupting mitochondrial function. Additionally, the sulfonamide group has been shown to inhibit tyrosine kinases, which are overexpressed in many cancers and contribute to tumor growth and metastasis. By combining these functionalities into a single molecule, our compound could offer a multifaceted approach to cancer treatment.

The synthesis of this compound presents an intriguing challenge due to its complex structure. However, advances in synthetic chemistry have made it possible to construct such molecules with high precision and yield. Techniques such as multi-step organic synthesis, including cross-coupling reactions and nucleophilic substitutions, have been employed to build the desired framework step-by-step. Additionally, computational methods can be used to optimize reaction conditions and predict the properties of the final product.

In conclusion, compound with CAS No. 922100-15-0 represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features make it a versatile tool for developing novel therapeutics targeting inflammation, infection, cancer, and other diseases. Further research is warranted to fully explore its potential applications and optimize its pharmacological properties for clinical use.